Cas no 1864072-83-2 (4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride)

• Product Name: 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride
• CAS No: 1864072-83-2
• MF: C₁₁H₂₀ClNS
• MW: 233.801200866699
• CID: 5720146
• PubChem ID: 86262952
• Update Time: 2025-06-13

4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747627
• 4-methyl-1-(3-methylthiophen-2-yl)pentan-1-amine;hydrochloride
• EN300-240446
• 1864072-83-2
• 4-methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride
• 4-methyl-1-(3-methylthiophen-2-yl)pentan-1-aminehydrochloride
• F2167-1998
• 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride

• Inchi： 1S/C11H19NS.ClH/c1-8(2)4-5-10(12)11-9(3)6-7-13-11;/h6-8,10H,4-5,12H2,1-3H3;1H
• InChI Key： XDZVXSXMFIFBCN-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(C)=C1C(CCC(C)C)N

Computed Properties

• Exact Mass: 233.1004985g/mol
• Monoisotopic Mass: 233.1004985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride

4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine Hydrochloride (CAS No. 1864072-83-2): A Comprehensive Overview

4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride (CAS No. 1864072-83-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring and an amine group, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride consists of a pentyl chain with a methyl group at the fourth position, an amine group at the first position, and a thiophene ring substituted with a methyl group at the third position. The presence of the hydrochloride salt form ensures better solubility and stability, which are crucial for its use in various experimental and clinical settings.

Recent studies have highlighted the potential of 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for drug development in areas such as pain management, neurodegenerative diseases, and cardiovascular disorders.

In preclinical studies, 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride has demonstrated promising results in animal models of chronic pain. The compound was found to effectively reduce nociceptive responses without causing significant side effects, suggesting its potential as a novel analgesic agent. Additionally, its selective interaction with specific GPCRs may offer a more targeted approach to pain management compared to existing therapies.

The pharmacokinetic properties of 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. The compound's high oral bioavailability and long half-life make it suitable for once-daily dosing regimens, enhancing patient compliance.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride. Early-phase trials have shown promising results, with no serious adverse events reported. These findings have paved the way for more advanced clinical studies to explore its potential in treating various conditions.

In addition to its therapeutic applications, 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride is also being investigated as a tool compound in basic research. Its ability to selectively modulate GPCRs makes it a valuable reagent for studying receptor function and signaling pathways. This has led to new insights into the mechanisms underlying various diseases and has opened up new avenues for drug discovery.

The synthesis of 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amine hydrochloride involves several well-established chemical reactions, including coupling reactions and functional group transformations. The synthetic route is highly reproducible and scalable, making it feasible for large-scale production. This is particularly important for ensuring consistent supply for both research and clinical applications.

In conclusion, 4-Methyl-1-(3-methylthiophen-2-yl)pentan-1-amnine hydrochloride (CAS No. 1864072-83-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacological properties, and potential therapeutic benefits make it an exciting candidate for further development. Ongoing research continues to uncover new aspects of its biological activity and utility, contributing to advancements in the field.